Cas no 1806910-09-7 (2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine
• CAS No: 1806910-09-7
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4858324
• Update Time: 2025-10-29

2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-6-3(9)2-13-4(1-12)5(6)7(10)11/h2,7H,1,12H2
• InChI Key： CPHYUONKNGQHDU-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CN)C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine

2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine (CAS No. 1806910-09-7): An Overview of Its Structure, Synthesis, and Potential Applications

2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine (CAS No. 1806910-09-7) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound features a pyridine ring substituted with an aminomethyl group, a bromine atom, a chlorine atom, and a difluoromethyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine is characterized by its aromatic pyridine ring, which provides stability and reactivity. The presence of the aminomethyl group offers opportunities for further functionalization through various chemical reactions, such as acylation, alkylation, and coupling reactions. The bromine and chlorine substituents introduce halogen functionalities that can be utilized in cross-coupling reactions to form carbon-carbon bonds. The difluoromethyl group adds fluorine atoms, which are known for their electron-withdrawing properties and can significantly influence the physical and biological properties of the molecule.

In terms of synthesis, 2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine can be prepared through a multi-step process involving the selective introduction of each substituent onto the pyridine ring. One common approach involves starting with a commercially available pyridine derivative and sequentially adding the desired functional groups. For example, the bromination of the pyridine ring can be achieved using N-bromosuccinimide (NBS) in an appropriate solvent. The chlorination step can be performed using chlorine gas or a chlorinating agent like thionyl chloride. The difluoromethylation can be accomplished using difluoroacetic acid or its derivatives. Finally, the introduction of the aminomethyl group can be achieved through reductive amination or other nitrogen-introducing reactions.

The potential applications of 2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine are diverse and promising. In medicinal chemistry, this compound serves as an important building block for the synthesis of novel drugs with potential therapeutic applications. For instance, recent studies have explored its use in the development of inhibitors for specific enzymes involved in disease pathways. The combination of halogen substituents and the difluoromethyl group can enhance the binding affinity and selectivity of these inhibitors, making them more effective in targeting specific biological targets.

In materials science, 2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine has shown potential as a precursor for the synthesis of advanced materials with unique properties. The presence of multiple functional groups allows for the creation of polymers with tailored physical and chemical characteristics. These materials can find applications in areas such as electronics, sensors, and coatings.

Recent research findings have further highlighted the versatility of 2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of several derivatives using this compound as a starting material. These derivatives exhibited potent inhibitory activity against specific enzymes involved in cancer progression, suggesting their potential as lead compounds for drug development. Another study in Organic Letters described an efficient synthetic route to prepare this compound with high yield and purity, making it more accessible for large-scale applications.

In conclusion, 2-(Aminomethyl)-4-bromo-5-chloro-3-(difluoromethyl)pyridine (CAS No. 1806910-09-7) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing various scientific fields.